BENGHE Foundational & Exploratory

Check Availability & Pricing

2,5-Diiodopyrazine CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2,5-Diiodopyrazine

Cat. No.: B123192

An In-depth Technical Guide to 2,5-
Diiodopyrazine

This technical guide provides comprehensive information on 2,5-diiodopyrazine, including its
chemical properties, synthesis protocols, and potential applications in research and drug
development. The content is tailored for researchers, scientists, and professionals in the field of
drug development.

Core Chemical and Physical Properties

2,5-Diiodopyrazine is a di-halogenated pyrazine derivative. Its key quantitative properties are
summarized below for easy reference.
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Property Value Citation(s)
CAS Number 1093418-77-9

Molecular Formula CaH212N2

Molecular Weight 331.88 g/mol

Exact Mass 331.83074 Da

Appearance Yellow powder

Melting Point 141 °C

XLogP3-AA 1.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor
Count

Synthesis of 2,5-Diiodopyrazine

A reliable method for the gram-scale synthesis of 2,5-diiodopyrazine involves the
deprotonative dimetalation of pyrazine.

Materials:

e 2,2,6,6-tetramethylpiperidine (TMP)

e n-Butyllithium (BuLi) (1.6 M solution in hexanes)

e CdCI2-TMEDA (Cadmium chloride tetramethylethylenediamine complex)
e Pyrazine

e lodine (I2)

o Tetrahydrofuran (THF)

e Heptane
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Dichloromethane (CH2Clz2)

Procedure:

To a stirred and cooled (0 °C) solution of 2,2,6,6-tetramethylpiperidine (13 mL, 75 mmol) in
THF (25 mL), successively add BuLi (1.6 M hexanes solution, 75 mmol) and CdCl2-TMEDA
(7.5 g, 25 mmol).

Stir the mixture for 15 minutes at 0 °C.

Introduce pyrazine (2.0 g, 25 mmol) to the mixture.

Allow the reaction to stir for 2 hours at room temperature.
Add a solution of 12 (14 g, 75 mmol) in THF (25 mL).

Purify the resulting product by flash chromatography on silica gel using a heptane/CH2Cl2
gradient (from 100/0 to 80/20).

The final product, 2,5-diiodopyrazine, is obtained as a yellow powder (yield: 3.3 g, 40%).

Characterization Data:

IH NMR (CDCls): & 8.63 (s, 2H)
13C NMR (CDCls): & 116.6 (C2 and C5), 154.1 (C3 and C6)

HRMS (High-Resolution Mass Spectrometry): Calculated for CaH212N2: 331.8307, Found:
331.8297

To cite this document: BenchChem. [2,5-Diiodopyrazine CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123192#2-5-diiodopyrazine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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